Cas no 773784-74-0 (3-amino-4-methylpentan-2-one)

• Product Name: 3-amino-4-methylpentan-2-one
• CAS No: 773784-74-0
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD18665153
• CID: 552146
• PubChem ID: 409313
• Update Time: 2025-11-05

3-amino-4-methylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,3-amino-4-methyl-
• 2-Pentanone, 3-amino-4-methyl- (9CI)
• 3-amino-4-methylpentan-2-one
• 2-Pentanone, 3-amino-4-methyl-

• MDL： MFCD18665153
• Inchi： 1S/C6H13NO/c1-4(2)6(7)5(3)8/h4,6H,7H2,1-3H3
• InChI Key： LQKJPBCCNFJUCX-UHFFFAOYSA-N
• SMILES： CC(=O)C(N)C(C)C

Computed Properties

• Exact Mass: 115.1
• Monoisotopic Mass: 115.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.891±0.06 g/cm3(Predicted)
• Boiling Point: 155.5±23.0 °C(Predicted)
• pka: 7.96±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-amino-4-methylpentan-2-one

Research Brief on 3-amino-4-methylpentan-2-one (CAS: 773784-74-0) in Chemical Biology and Pharmaceutical Applications

3-amino-4-methylpentan-2-one (CAS: 773784-74-0) is a chiral β-amino ketone derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of bioactive molecules, including potential drug candidates and enzyme inhibitors. Recent studies have explored its role in asymmetric synthesis, medicinal chemistry, and as a building block for complex natural products. The compound's unique structural features, such as its amino and carbonyl functional groups, make it a valuable scaffold for designing novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 3-amino-4-methylpentan-2-one as a precursor for the development of selective kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The researchers employed a combination of molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives. These findings highlight the potential of 3-amino-4-methylpentan-2-one as a starting material for targeted cancer therapies.

Another recent advancement involves the application of 3-amino-4-methylpentan-2-one in the synthesis of peptidomimetics. A 2024 paper in Organic Letters detailed an efficient enantioselective route to produce β-peptides using this compound as a chiral auxiliary. The study reported high yields and excellent stereocontrol, which are critical for the development of stable peptide-based therapeutics. This methodology opens new avenues for creating peptide analogs with enhanced pharmacokinetic properties.

Furthermore, the compound's role in biocatalysis has been explored in a 2023 Biotechnology and Bioengineering article. Researchers utilized 3-amino-4-methylpentan-2-one as a substrate for engineered enzymes to produce optically pure intermediates for pharmaceutical applications. The study achieved remarkable enantioselectivity and scalability, underscoring the compound's utility in green chemistry and sustainable drug manufacturing processes.

In conclusion, 3-amino-4-methylpentan-2-one (CAS: 773784-74-0) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its applications span from drug discovery to biocatalysis, demonstrating its versatility and potential for future innovations. Ongoing studies are expected to further elucidate its mechanistic roles and expand its utility in therapeutic development.